Cas no 1805258-93-8 (5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1805258-93-8
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4869080
• Update Time: 2025-06-25

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-4-1-3(6(9)10)5(2-11)13-7(4)16(12,14)15/h1,6H,(H2,12,14,15)
• InChI Key： AFEPWMAQWSTVEX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C#N)N=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1
• Topological Polar Surface Area: 105

Additional information on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide

Introduction to 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1805258-93-8)

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide, identified by the CAS number 1805258-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a cyano group, a difluoromethyl moiety, and a sulfonamide moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The chloro group in the pyridine ring introduces electrophilic reactivity, facilitating further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where it allows for the introduction of diverse pharmacophores. The cyano group contributes to the electron-withdrawing nature of the molecule, which can influence its interaction with biological targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable structural element in lead optimization.

The sulfonamide moiety is another key feature that contributes to the biological activity of this compound. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group can form hydrogen bonds with biological targets, thereby modulating enzyme activity and receptor binding. In recent years, sulfonamides have been extensively studied for their potential in treating various diseases, including bacterial infections and cancer.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide more efficiently. Computational modeling has revealed that this compound may exhibit inhibitory activity against several enzymes implicated in cancer progression. For instance, studies suggest that it could interfere with the activity of tyrosine kinases, which are critical in signal transduction pathways involved in cell proliferation and survival.

In addition to its potential as an anti-cancer agent, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide has shown promise in agrochemical applications. The structural features of this compound make it a suitable candidate for developing novel herbicides and pesticides. The difluoromethyl group, in particular, has been shown to improve the bioavailability and environmental stability of agrochemicals. Researchers are currently exploring its efficacy against resistant weed species and its compatibility with existing crop protection strategies.

The synthesis of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution to introduce the chloro group, cyanation reactions to incorporate the cyano moiety, and electrophilic fluorination to add the difluoromethyl group. The final step involves sulfonation to introduce the sulfonamide group at the 6-position of the pyridine ring.

One of the most significant challenges in synthesizing this compound is controlling regioselectivity during functionalization. The pyridine ring is highly reactive due to its electron-deficient nature, which can lead to competing side reactions if not properly managed. Advanced synthetic techniques such as transition metal catalysis and directed ortho-metalation have been employed to enhance selectivity and improve reaction efficiency.

From a pharmaceutical perspective, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide represents an exciting opportunity for further development. Its unique structural features make it a promising scaffold for designing new drugs with improved efficacy and reduced toxicity. Preclinical studies are currently underway to evaluate its pharmacokinetic properties and potential side effects. These studies will provide critical insights into its therapeutic potential and guide future development efforts.

The agrochemical industry is also keenly interested in this compound due to its potential as a next-generation pesticide or herbicide. Field trials are being conducted to assess its effectiveness against various crop pests and weeds while minimizing environmental impact. The sustainability of agrochemicals is increasingly important as global food demand continues to rise, making compounds like 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide valuable assets in modern agriculture.

In conclusion,5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1805258-93-8) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features enable diverse biological activities, making it a valuable intermediate in drug discovery and crop protection strategies. As research continues to uncover new applications for this compound,5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide is poised to play an important role in addressing global challenges in medicine and agriculture.